Cas no 1251572-20-9 (4-ethyl-7-hydroxy-N-(2-methoxy-5-methylphenyl)-5-oxo-4H,5H-thieno3,2-bpyridine-6-carboxamide)
4-ethyl-7-hydroxy-N-(2-methoxy-5-methylphenyl)-5-oxo-4H,5H-thieno3,2-bpyridine-6-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-ethyl-7-hydroxy-N-(2-methoxy-5-methylphenyl)-5-oxo-4H,5H-thieno3,2-bpyridine-6-carboxamide
- 1251572-20-9
- 4-ethyl-7-hydroxy-N-(2-methoxy-5-methylphenyl)-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide
- 4-ethyl-7-hydroxy-N-(2-methoxy-5-methylphenyl)-5-oxothieno[3,2-b]pyridine-6-carboxamide
- F3406-8960
- 4-ethyl-7-hydroxy-N-(2-methoxy-5-methylphenyl)-5-oxo-4,5-dihydrothieno[3,2-b]pyridine-6-carboxamide
- AKOS024443788
-
- Inchi: 1S/C18H18N2O4S/c1-4-20-12-7-8-25-16(12)15(21)14(18(20)23)17(22)19-11-9-10(2)5-6-13(11)24-3/h5-9,21H,4H2,1-3H3,(H,19,22)
- InChI Key: GFIAMAAFNDXMJP-UHFFFAOYSA-N
- SMILES: S1C=CC2=C1C(=C(C(NC1C=C(C)C=CC=1OC)=O)C(N2CC)=O)O
Computed Properties
- Exact Mass: 358.09872823g/mol
- Monoisotopic Mass: 358.09872823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 579
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 107Ų
4-ethyl-7-hydroxy-N-(2-methoxy-5-methylphenyl)-5-oxo-4H,5H-thieno3,2-bpyridine-6-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-8960-2μmol |
4-ethyl-7-hydroxy-N-(2-methoxy-5-methylphenyl)-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide |
1251572-20-9 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8960-5μmol |
4-ethyl-7-hydroxy-N-(2-methoxy-5-methylphenyl)-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide |
1251572-20-9 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8960-10μmol |
4-ethyl-7-hydroxy-N-(2-methoxy-5-methylphenyl)-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide |
1251572-20-9 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8960-20μmol |
4-ethyl-7-hydroxy-N-(2-methoxy-5-methylphenyl)-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide |
1251572-20-9 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8960-1mg |
4-ethyl-7-hydroxy-N-(2-methoxy-5-methylphenyl)-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide |
1251572-20-9 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8960-2mg |
4-ethyl-7-hydroxy-N-(2-methoxy-5-methylphenyl)-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide |
1251572-20-9 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8960-3mg |
4-ethyl-7-hydroxy-N-(2-methoxy-5-methylphenyl)-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide |
1251572-20-9 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8960-4mg |
4-ethyl-7-hydroxy-N-(2-methoxy-5-methylphenyl)-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide |
1251572-20-9 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8960-5mg |
4-ethyl-7-hydroxy-N-(2-methoxy-5-methylphenyl)-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide |
1251572-20-9 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3406-8960-10mg |
4-ethyl-7-hydroxy-N-(2-methoxy-5-methylphenyl)-5-oxo-4H,5H-thieno[3,2-b]pyridine-6-carboxamide |
1251572-20-9 | 10mg |
$79.0 | 2023-09-10 |
4-ethyl-7-hydroxy-N-(2-methoxy-5-methylphenyl)-5-oxo-4H,5H-thieno3,2-bpyridine-6-carboxamide Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 4-ethyl-7-hydroxy-N-(2-methoxy-5-methylphenyl)-5-oxo-4H,5H-thieno3,2-bpyridine-6-carboxamide
Introduction to 4-ethyl-7-hydroxy-N-(2-methoxy-5-methylphenyl)-5-oxo-4H,5H-thieno[3,2-bpyridine]-6-carboxamide (CAS No. 1251572-20-9)
The compound 4-ethyl-7-hydroxy-N-(2-methoxy-5-methylphenyl)-5-oxo-4H,5H-thieno[3,2-bpyridine]-6-carboxamide, identified by its CAS number 1251572-20-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the thienopyridine class, has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a thieno[3,2-bpyridine] core, combined with functional groups such as hydroxyl and methoxy substituents, positions this compound as a versatile scaffold for drug discovery.
Recent research in medicinal chemistry has highlighted the potential of thienopyridine derivatives as scaffolds for developing novel therapeutic agents. The structural motif of thieno[3,2-bpyridine] is particularly noteworthy, as it integrates the bioisosteric properties of both thiophene and pyridine rings, which are known for their ability to interact with biological targets. The 7-hydroxy and N-(2-methoxy-5-methylphenyl) groups further enhance the molecular complexity, offering multiple sites for functionalization and interaction with biological receptors.
In the context of contemporary drug development, this compound has been investigated for its pharmacological profile. Preliminary studies suggest that it exhibits notable activity against various biological targets, including enzymes and receptors implicated in inflammatory and metabolic disorders. The 5-oxo moiety within the thienopyridine ring is particularly significant, as it can modulate electronic properties and influence binding affinity. Additionally, the 4H,5H-thieno[3,2-bpyridine] core provides a rigid framework that may enhance ligand-receptor interactions.
The 6-carboxamide functional group at the C-terminal position introduces a polar moiety that can improve solubility and bioavailability. This feature is crucial for pharmaceutical applications, as it ensures better absorption and distribution within the body. Furthermore, the carboxamide group can participate in hydrogen bonding interactions, which are essential for stable binding to biological targets. These structural attributes make 4-ethyl-7-hydroxy-N-(2-methoxy-5-methylphenyl)-5-oxo-4H,5H-thieno[3,2-bpyridine]-6-carboxamide a promising candidate for further exploration in drug design.
Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have been conducted to evaluate the binding affinity of this compound to various protein targets. These simulations have revealed that the hydroxyl and methoxy groups play a critical role in stabilizing interactions with specific enzymes. The predicted binding modes align well with experimental data from related compounds, suggesting that this molecule may exhibit similar pharmacological effects.
One of the most exciting aspects of this compound is its potential in addressing unmet medical needs. Current research focuses on developing treatments for chronic diseases such as diabetes and cardiovascular disorders. The structural features of 4-ethyl-7-hydroxy-N-(2-methoxy-5-methylphenyl)-5-oxo-4H,5H-thieno[3,2-bpyridine]-6-carboxamide make it a suitable candidate for modulating pathways involved in these conditions. For instance, its ability to interact with enzymes like PDE4 (phosphodiesterase 4) has been explored in preclinical studies.
The synthesis of this compound has also been optimized to ensure scalability and cost-effectiveness. Multi-step synthetic routes have been developed that leverage readily available starting materials and high-yielding reactions. These methodologies are critical for transitioning from laboratory-scale production to industrial manufacturing. Additionally, green chemistry principles have been incorporated into the synthesis to minimize environmental impact.
Future directions in research include exploring derivatives of this compound that may enhance its therapeutic potential further. By modifying substituents such as the hydroxyl or methoxy groups, researchers aim to fine-tune its pharmacological profile. Such modifications could improve selectivity against target enzymes while reducing off-target effects.
The role of thienopyridine derivatives in drug development continues to expand with each new discovery. This compound exemplifies how structural innovation can lead to novel therapeutics with significant clinical applications. As research progresses, it is anticipated that more derivatives will be developed and tested for their efficacy against various diseases.
In summary,4-ethyl-7-hydroxy-N-(2-methoxy-5-methylphenyl)-5-oxo-4H,5H-thieno[3,2-bpyridine]-6-carboxamide (CAS No. 1251572-20-9) represents a promising lead compound in pharmaceutical chemistry. Its unique structural features and favorable pharmacological properties position it as a valuable asset in ongoing drug discovery efforts aimed at addressing critical medical challenges.
1251572-20-9 (4-ethyl-7-hydroxy-N-(2-methoxy-5-methylphenyl)-5-oxo-4H,5H-thieno3,2-bpyridine-6-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)